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Compound of Interest

Compound Name: Cinoxacin

Cat. No.: B1669063

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure and
synthesis of Cinoxacin, a synthetic antibacterial agent. The information is curated for
professionals in research, science, and drug development, with a focus on delivering precise,
actionable data and methodologies.

Chemical Structure

Cinoxacin is a synthetic antimicrobial agent belonging to the quinolone class of antibiotics.[1]
Its chemical structure is characterized by a cinnoline core. The systematic IUPAC name for
Cinoxacin is 1-ethyl-4-oxo-[2][3]dioxolo[4,5-g]cinnoline-3-carboxylic acid.[3]

The key structural features include an ethyl group at the N-1 position of the cinnoline ring, a
carboxylic acid at the C-3 position, and a methylenedioxy group fused to the benzene ring at
the C-6 and C-7 positions. This unique arrangement is crucial for its antibacterial activity.
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Identifier Value Source

Molecular Formula C12H10N20s5 [3]

Molecular Weight 262.22 g/mol [3]

CAS Number 28657-80-9 [3]
CCN1N=C(C(=0)O)C(=0)c2cc

SMILES [4]
30C0c3ccl2
VDUWPHTZYNWKRN-

InChl Key [4]

UHFFFAOYSA-N

Physicochemical and Pharmacological Properties

Cinoxacin exhibits specific physicochemical properties that influence its absorption,
distribution, metabolism, and excretion (ADME) profile. It is a white to yellowish-white,
crystalline powder.[4]

Property Value Source
Melting Point 261-262 °C [3]
Solubility 36.7 pg/mL (at pH 7.4) [3]
logP 1.5 [3]
pKa (acidic) 4.7 [3]

Cinoxacin is effective against a range of Gram-negative bacteria, particularly those belonging
to the Enterobacteriaceae family. Its mechanism of action involves the inhibition of bacterial
DNA gyrase, an enzyme essential for DNA replication, transcription, repair, and recombination.

[4]
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Organism MIC Range (pg/mL)
Escherichia coli 2-64
Klebsiella-Enterobacter 2-64
Proteus mirabilis 2-64
Providencia 2-64

Source:[2][5]

Synthesis of Cinoxacin

The synthesis of Cinoxacin is a multi-step process commencing from 2-amino-4,5-
methylenedioxyacetophenone. The overall synthetic pathway is depicted in the diagram below,

followed by detailed experimental protocols for each key step.

2-Amino-4,5-methylenedioxy- NaNO:, HCI 4-Hydroxy-6,7-methylenedioxy-
acetophenone cinnoline

. NaH, CzHsl
3-Bromo-4-hydroxy-6,7- CuCN, DMF 3-Cyano-4-hydroxy-6,7- . HsO* c
i T inoxacin
methylenedioxycinnoline methylenedioxycinnoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cinoxacin: A Technical Guide to its Chemical Structure
and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669063#chemical-structure-and-synthesis-of-
cinoxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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